N-[4-(1-piperidinyl)phenyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(4-piperidin-1-ylphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H20N2O3/c22-19(14-4-9-17-18(12-14)24-13-23-17)20-15-5-7-16(8-6-15)21-10-2-1-3-11-21/h4-9,12H,1-3,10-11,13H2,(H,20,22)
• InChI Key: ZPMFTCSXOCTUSL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-[4-(1-piperidinyl)phenyl]-1,3-benzodioxole-5-carboxamide (also known as CP-47,497) is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1990s by Pfizer as part of their research into the endocannabinoid system, and has since been the subject of numerous scientific studies.

Mechanism of Action

CP-47,497 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are part of the endocannabinoid system. This system plays a key role in regulating many physiological processes, including pain sensation, inflammation, and immune function. By activating these receptors, CP-47,497 can modulate these processes and produce therapeutic effects.
Biochemical and Physiological Effects
CP-47,497 has been shown to have a range of biochemical and physiological effects, including reducing pain and inflammation, modulating immune function, and regulating neurotransmitter release. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of CP-47,497 for laboratory experiments is its potency and selectivity for the CB1 and CB2 receptors, which allows for precise modulation of the endocannabinoid system. However, its complex synthesis process and potential for abuse and toxicity are significant limitations that must be taken into account when using it in experiments.

Future Directions

There are many potential future directions for research into CP-47,497 and other synthetic cannabinoids. One area of focus is the development of more selective and potent compounds that can target specific receptors or pathways within the endocannabinoid system. Another area of interest is the use of synthetic cannabinoids as tools for studying the endocannabinoid system and its role in health and disease. Additionally, there is growing interest in the use of synthetic cannabinoids as potential therapeutics for a wide range of conditions, including pain, inflammation, and neurological disorders.

Synthesis Methods

The synthesis of CP-47,497 involves several steps, including the reaction of piperidine with 4-bromobenzaldehyde to form 4-(1-piperidinyl)benzaldehyde, which is then reacted with 1,3-benzodioxole-5-carboxylic acid to form the final product. The synthesis process is complex and requires specialized equipment and expertise.

Scientific Research Applications

CP-47,497 has been studied extensively for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and has also been studied for its potential use in the treatment of epilepsy, multiple sclerosis, and other neurological conditions.